Cas no 2287261-82-7 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287261-82-7
• MF: C₂₈H₂₄FNO₄
• MW: 457.492871284485
• CID: 6529727
• PubChem ID: 137945621
• Update Time: 2025-08-05

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287261-82-7
• EN300-6761423

• Inchi： 1S/C28H24FNO4/c29-18-11-9-17(10-12-18)27-14-28(15-27,16-27)24(25(31)32)30-26(33)34-13-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-16H2,(H,30,33)(H,31,32)
• InChI Key： LCTWYJNFHCSUNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 457.16893641g/mol
• Monoisotopic Mass: 457.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid: A Comprehensive Overview

The compound with CAS No 2287261-82-7, commonly referred to as 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a bicyclic framework, and a fluorophenyl substituent. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of the Fmoc group, a well-known protecting group in peptide synthesis, has been pivotal in enhancing the stability and reactivity of the molecule during various chemical transformations. Researchers have demonstrated that the Fmoc moiety can be selectively removed under mild acidic conditions, making it an ideal component for controlled drug delivery systems.

The bicyclo[1.1.1]pentane framework within the molecule is another key structural element that imparts rigidity and enhances the molecule's mechanical properties. This bicyclic structure has been extensively studied in the context of drug design, where it is often employed to improve bioavailability and pharmacokinetic profiles. Recent studies have highlighted the potential of this compound as a building block for developing novel biodegradable polymers, which could find applications in tissue engineering and regenerative medicine.

The presence of the 4-fluorophenyl group introduces electronic and steric effects that further modulate the molecule's reactivity and selectivity. Fluorinated aromatic systems are known for their enhanced stability and ability to participate in various supramolecular interactions, making them valuable in the design of functional materials. In line with this, recent research has explored the use of this compound in constructing self-assembled monolayers (SAMs) for advanced sensor technologies.

From an applications standpoint, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has shown promise in several cutting-edge areas. For instance, its ability to act as a chiral catalyst precursor has been exploited in asymmetric catalysis, enabling the enantioselective synthesis of complex organic molecules. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been investigated for gas storage and separation applications.

In terms of sustainability, researchers have emphasized the importance of green chemistry principles in synthesizing this compound. By optimizing reaction conditions and utilizing renewable feedstocks, the environmental footprint of its production can be significantly reduced. Furthermore, ongoing studies are exploring its biodegradability under various environmental conditions to assess its long-term impact on ecosystems.

In conclusion, CAS No 2287261-82-7 represents a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure not only offers unique chemical properties but also serves as a foundation for innovative applications in drug discovery, materials science, and sustainable chemistry. As research continues to unravel its full capabilities, this compound is poised to play a pivotal role in advancing modern chemical technologies.